Cas no 207559-03-3 (5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, 1-methylethyl ester)

• Product Name: 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, 1-methylethyl ester
• CAS No: 207559-03-3
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1400022
• PubChem ID: 21999398
• Update Time: 2025-04-20

5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, 1-methylethyl ester
• propan-2-yl 1-oxo-3H-2-benzofuran-5-carboxylate
• DTXSID50621365
• 5-(2-Propyloxycarbonyl)phthalid
• MFIGVHWSIDOXJO-UHFFFAOYSA-N
• 207559-03-3
• SCHEMBL7781294
• Propan-2-yl 1-oxo-1,3-dihydro-2-benzofuran-5-carboxylate

• Inchi： 1S/C12H12O4/c1-7(2)16-11(13)8-3-4-10-9(5-8)6-15-12(10)14/h3-5,7H,6H2,1-2H3
• InChI Key： MFIGVHWSIDOXJO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)OC(C)C)=CC=2C1)=O

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6